2-[3-(2-Methoxyphenoxy)-4-oxochromen-7-yl]oxyacetonitrile

• IUPAC Name: 2-[3-(2-methoxyphenoxy)-4-oxochromen-7-yl]oxyacetonitrile
• InChI: InChI=1S/C18H13NO5/c1-21-14-4-2-3-5-15(14)24-17-11-23-16-10-12(22-9-8-19)6-7-13(16)18(17)20/h2-7,10-11H,9H2,1H3
• InChI Key: GKDVNDLZGYZUCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=COC3=C(C2=O)C=CC(=C3)OCC#N
• Molecular Formula: C18H13NO5
• Molecular Weight: 323.3 g/mol

Description

2-[3-(2-Methoxyphenoxy)-4-oxochromen-7-yl]oxyacetonitrile is a chemical compound used in scientific research for its potential therapeutic properties. It is also known by its chemical name, MPOA.

Scientific Research Applications

Antitumor and Antioxidant Activities

Studies have explored derivatives of methoxyphenols for their antitumor and antioxidant properties. For instance, research on antitumor benzothiazoles and related compounds, including methoxyphenols, highlights the potential of these molecules in developing cancer therapeutics. The oxidation reactions of methoxyphenols bearing an electron-withdrawing group have shown promising results for synthesizing compounds with potential antitumor activity (Wells, Lowe, & Stevens, 2000).

Hydrogen Bonding and Molecular Interactions

The thermochemical studies of methoxyphenols and their ability to form strong intermolecular and intramolecular hydrogen bonds highlight their significance in understanding molecular interactions in condensed matter. Such properties are crucial for designing materials and molecules with specific functions, such as drug molecules or novel materials with unique physical properties (Varfolomeev et al., 2010).

Radical-Scavenging and Biological Activities

Research into the radical-scavenging and biological activities of o-methoxyphenols, including their dimerization and reactive oxygen species (ROS) formation, has shown that these compounds could serve as potent chemopreventive and anticancer agents. Their ability to inhibit nuclear factor (NF)-kappaB activation and cyclooxygenase-2 expression suggests potential applications in designing drugs for cancer prevention and treatment (Fujisawa et al., 2005).

Catalysis and Chemical Transformations

Studies on aerobic oxidations catalyzed by chromium corroles indicate the potential use of methoxyphenol derivatives in catalytic processes. The solvent effects on these reactions underline the importance of such compounds in developing new catalytic methods for organic synthesis and industrial processes (Mahammed et al., 2003).